Olomoucin
Overview
Description
Olomoucin is a useful research compound. Its molecular formula is C24H24O7 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Cell Cycle Inhibition
Olomoucine, known as a cyclin-dependent kinase inhibitor, is instrumental in regulating cell cycle transitions. It has been observed to cause cell cycle arrest at both G1/S and G2/M transitions, irrespective of the p53 gene status, suggesting a broad application in controlling cell proliferation (Fan, Duba, & O'Connor, 1999). Additionally, olomoucine inhibits the growth of various human cancer cell lines, further indicating its potential in oncological research and therapy (Buquet-Fagot, Lallemand, Montagne, & Mester, 1997).
2. Antiviral Properties
Olomoucine II, a derivative of olomoucine, has shown promising antiviral properties. It effectively inhibits the replication of a broad range of wild-type human viruses, including herpes simplex virus and human cytomegalovirus. This positions olomoucine as a potential antiviral agent for various viral infections (Holcakova, Tomasec, Bugert, Wang, Wilkinson, Hrstka, Kryštof, Strnad, & Vojtesek, 2010).
3. Neuroprotection and Neuroregeneration
Olomoucine has demonstrated neuroprotective effects, particularly in models of spinal cord injury and epilepsy. It improves the microenvironment for axonal regeneration and reduces neuronal apoptosis after epileptic seizures, offering potential therapeutic applications in neurology (Tian, Wang, Xu, Yu, Xie, Wang, & Zhang, 2006); (Du, Sun, Yu, Chen, Tian, Xie, & Wang, 2007).
4. Effects on Glucose Transport
In the realm of endocrinology, olomoucine has been found to block insulin's ability to stimulate glucose transport, implicating its role in glucose metabolism and insulin signaling pathways. This aspect could be significant in diabetes research (Konstantopoulos, Marcuccio, Kyi, Stoichevska, Castelli, Ward, & Macaulay, 2007).
5. Apoptosis Induction in Cancer Cells
Olomoucine's ability to induce apoptosis in various cancer cell lines, particularly in leukemia cells, has been documented. This effect is attributed to its inhibition of cyclin-dependent kinases, underscoring its potential as an anticancer agent (Wandl & Węsierska‐Gądek, 2009).
properties
IUPAC Name |
[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methyl (2R)-4-hydroxy-3-(4-hydroxyphenyl)-2-methyl-5-oxofuran-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24O7/c1-14(2)4-6-17-12-15(5-11-19(17)26)13-30-23(29)24(3)20(21(27)22(28)31-24)16-7-9-18(25)10-8-16/h4-5,7-12,25-27H,6,13H2,1-3H3/t24-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPVUCBMBMUHRDX-XMMPIXPASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=C(C=CC(=C1)COC(=O)C2(C(=C(C(=O)O2)O)C3=CC=C(C=C3)O)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCC1=C(C=CC(=C1)COC(=O)[C@]2(C(=C(C(=O)O2)O)C3=CC=C(C=C3)O)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87414-49-1 | |
Record name | Butyrolactone I | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087414491 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | OLOMOUCIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HKM4266XIK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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